Cas no 948289-62-1 (6-ethoxy-2-methylquinoline-3-carboxylic Acid)

• Product Name: 6-ethoxy-2-methylquinoline-3-carboxylic Acid
• CAS No: 948289-62-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1984875
• PubChem ID: 17039997
• Update Time: 2025-06-15

6-ethoxy-2-methylquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-methylquinoline-3-carboxylic Acid
• AGN-PC-01A9P6
• AB52328
• DB-080040
• MFCD09787827
• DTXSID10589139
• 948289-62-1

• Inchi： 1S/C13H13NO3/c1-3-17-10-4-5-12-9(6-10)7-11(13(15)16)8(2)14-12/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： LHZRQQXTWTXFEY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(C=1)=CC(C(=O)O)=C(C)N=2

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 2.64010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-ethoxy-2-methylquinoline-3-carboxylic Acid

Introduction to 6-ethoxy-2-methylquinoline-3-carboxylic Acid (CAS No. 948289-62-1) and Its Emerging Applications in Chemical Biology

6-ethoxy-2-methylquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 948289-62-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This quinoline derivative, characterized by the presence of an ethoxy group at the 6-position and a methyl group at the 2-position, along with a carboxylic acid moiety at the 3-position, exhibits a molecular framework that is highly conducive to interactions with biological targets. The compound's structural motif is reminiscent of many naturally occurring alkaloids and pharmaceuticals, suggesting a broad spectrum of possible applications in drug discovery and medicinal chemistry.

The quinoline scaffold is a privileged structure in medicinal chemistry, known for its versatility in modulating biological pathways. Derivatives of quinoline have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-ethoxy-2-methylquinoline-3-carboxylic acid stands out due to its specific substitution pattern, which may confer unique pharmacological profiles. The ethoxy group at the 6-position can influence the compound's solubility, metabolic stability, and binding affinity to biological targets, while the methyl group at the 2-position may enhance its interactions with enzymes or receptors. The carboxylic acid functionality at the 3-position further expands its potential utility as a precursor for further chemical modifications or as an active pharmacophore.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the biological activity of novel compounds like 6-ethoxy-2-methylquinoline-3-carboxylic acid. These methodologies have identified potential therapeutic applications for this compound in areas such as oncology and neurology. For instance, studies suggest that quinoline derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The specific substitution pattern of 6-ethoxy-2-methylquinoline-3-carboxylic acid may make it particularly effective in targeting these enzymes while minimizing off-target effects.

In addition to its potential as an anticancer agent, 6-ethoxy-2-methylquinoline-3-carboxylic acid has shown promise in the treatment of neurological disorders. Quinoline derivatives have been investigated for their ability to modulate neurotransmitter systems, making them candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors could be leveraged to develop novel treatments for these debilitating conditions.

The synthesis of 6-ethoxy-2-methylquinoline-3-carboxylic acid (CAS No. 948289-62-1) presents an interesting challenge for organic chemists due to its complex heterocyclic core. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to produce this compound more efficiently. For example, catalytic C-H functionalization techniques have enabled the direct introduction of functional groups into the quinoline ring without extensive pre-functionalization steps. Such advances not only streamline the synthesis but also reduce costs, making it more feasible for large-scale production.

The pharmacokinetic properties of 6-ethoxy-2-methylquinoline-3-carboxylic acid are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits moderate solubility in both water and organic solvents, which could facilitate its formulation into various dosage forms. Additionally, its metabolic stability appears to be favorable for systemic administration, though further studies are needed to fully characterize its pharmacokinetic profile.

One of the most exciting aspects of 6-ethoxy-2-methylquinoline-3-carboxylic acid is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to this molecule might enhance its biological activity or reduce toxicity. This approach has already led to the discovery of several novel quinoline derivatives with improved pharmacological profiles. As computational methods continue to evolve, it is likely that even more effective derivatives will be developed.

The role of 6-ethoxy-2-methylquinoline-3-carboxylic acid in chemical biology extends beyond its potential as a therapeutic agent. It also serves as a valuable tool for understanding fundamental biological processes. For example, by studying how this compound interacts with biological targets such as enzymes and receptors, researchers can gain insights into disease mechanisms and develop new strategies for intervention. Furthermore, its use as an intermediate in synthetic chemistry allows chemists to explore new synthetic pathways and develop innovative methodologies for constructing complex molecules.

In conclusion,6-ethoxy -2-methylquinoline -3 -carboxylic acid (CAS No .948289 -62 -1) represents a promising compound with diverse applications in chemical biology . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as a valuable candidate for further investigation . As research continues , it is likely that we will uncover even more about the potential of this fascinating molecule .